2-(2-((4-Fluorophenyl)sulfonyl)acetamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(4-fluorophenyl)sulfonylacetyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C17H18FN3O4S2.ClH/c1-21-7-6-12-13(8-21)26-17(15(12)16(19)23)20-14(22)9-27(24,25)11-4-2-10(18)3-5-11;/h2-5H,6-9H2,1H3,(H2,19,23)(H,20,22);1H
• InChI Key: XHAWVNGQJPBOGD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C17H19ClFN3O4S2
• Molecular Weight: 447.9 g/mol

Description

The compound contains several functional groups including a sulfonyl group attached to a fluorophenyl group, an acetamido group, and a tetrahydrothieno[2,3-c]pyridine group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with similar structures are often synthesized through multi-step organic reactions involving coupling reactions, condensation reactions, and possibly cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The fluorophenyl group is likely to contribute to the compound’s lipophilicity, while the sulfonyl and acetamido groups could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For instance, the sulfonyl group could potentially be reduced, and the acetamido group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorophenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Recent research reports catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Suzuki–Miyaura Coupling

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Hydroboration-Deboronation Strategy

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Total Synthesis of Natural Products

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Functional Group Transformations

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Future Directions

The potential applications of this compound would depend on its biological activity. Compounds with similar structures are often studied for their potential as pharmaceuticals, particularly in the fields of oncology and neurology.